Cas no 2172234-75-0 (1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid)
1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid
- EN300-1482529
- 2172234-75-0
- 1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid
-
- Inchi: 1S/C28H26N2O5/c31-26(30-15-20(16-30)27(32)33)19-11-9-18(10-12-19)13-14-29-28(34)35-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-12,20,25H,13-17H2,(H,29,34)(H,32,33)
- InChI Key: HUSYCZYOYCTIIE-UHFFFAOYSA-N
- SMILES: O(C(NCCC1C=CC(=CC=1)C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 751
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482529-1.0g |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1482529-50mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1482529-100mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1482529-250mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1482529-500mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1482529-1000mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1482529-2500mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1482529-5000mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1482529-10000mg |
1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]benzoyl}azetidine-3-carboxylic acid |
2172234-75-0 | 10000mg |
$14487.0 | 2023-09-28 |
1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid
Introduction to 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic Acid (CAS No. 2172234-75-0)
1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid, identified by its CAS number 2172234-75-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its azetidine ring and various functional groups, contributes to its unique chemical and biological properties.
The molecular structure of 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid includes a benzoyl group attached to an azetidine ring, which is further modified with an aminoethyl chain. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the molecule suggests its utility in peptide synthesis and proteomics research. This group is commonly used in solid-phase peptide synthesis due to its stability and ease of removal under mild conditions.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Azetidine derivatives, in particular, have been explored for their potential to act as scaffolds for novel therapeutic agents. The azetidine ring, a five-membered nitrogen-containing heterocycle, introduces conformational flexibility and can interact with biological targets in unique ways. This structural feature makes 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid a promising candidate for further investigation.
In the context of contemporary research, this compound has been studied for its potential applications in the development of small-molecule inhibitors. The benzoyl and aminoethyl substituents on the azetidine ring can be tailored to enhance binding affinity to specific biological targets. For instance, modifications at these positions have been shown to improve interactions with enzymes and receptors involved in various disease pathways.
The fluorenylmethoxycarbonyl (Fmoc) group in the molecule also plays a crucial role in its reactivity and functionality. Fmoc groups are widely used in organic synthesis due to their ability to protect amino groups during peptide coupling reactions. This protective group can be selectively removed under mild acidic conditions, allowing for controlled peptide assembly. The incorporation of Fmoc into 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid enhances its utility as a building block in synthetic chemistry.
One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of an azetidine core with functional groups such as benzoyl and aminoethyl provides a versatile platform for designing molecules with specific biological activities. Researchers have leveraged similar structures to develop inhibitors targeting kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation.
The benzoyl group, in particular, has been shown to modulate enzyme activity by influencing substrate binding or allosteric sites. In addition, the aminoethyl chain can serve as a linker to introduce additional functional groups or to target specific cellular compartments. These features make 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid a valuable asset in the quest for novel therapeutic agents.
Recent studies have also explored the pharmacokinetic properties of azetidine derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. The structural features of 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid, including its size and polarity, may influence its bioavailability and metabolic stability. Further research is needed to fully elucidate these properties.
In conclusion, 1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies.
2172234-75-0 (1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylbenzoyl}azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)